Cas no 1434646-30-6 (4-4-(morpholin-4-yl)phenylbut-3-en-2-one)

• Product Name: 4-4-(morpholin-4-yl)phenylbut-3-en-2-one
• CAS No: 1434646-30-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6513972
• PubChem ID: 21953779
• Update Time: 2024-01-12

4-4-(morpholin-4-yl)phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-4-(morpholin-4-yl)phenylbut-3-en-2-one
• EN300-1826860
• 4-[4-(morpholin-4-yl)phenyl]but-3-en-2-one
• 1434646-30-6

• Inchi： 1S/C14H17NO2/c1-12(16)2-3-13-4-6-14(7-5-13)15-8-10-17-11-9-15/h2-7H,8-11H2,1H3/b3-2+
• InChI Key： GIHWYRYQBINOOG-NSCUHMNNSA-N
• SMILES： O1CCN(C2C=CC(/C=C/C(C)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines